Cas no 2260933-23-9 (1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide)

• Product Name: 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide
• CAS No: 2260933-23-9
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6250774
• PubChem ID: 137943147
• Update Time: 2025-06-15

1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-39870164
• EN300-6504787
• 2260933-23-9
• 1-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide
• 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide

• Inchi： 1S/C7H12N2O2/c8-3-7-1-6(2-7,4-11-7)5(9)10/h1-4,8H2,(H2,9,10)
• InChI Key： RQPJGQXZCFTTHH-UHFFFAOYSA-N
• SMILES： O1CC2(C(N)=O)CC1(CN)C2

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 78.3Ų

Additional information on 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide

Comprehensive Overview of 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide (CAS No. 2260933-23-9)

1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide (CAS No. 2260933-23-9) is a bicyclic organic compound featuring a unique 2-oxabicyclo[2.1.1]hexane scaffold. This structure is increasingly recognized in pharmaceutical and agrochemical research due to its rigid framework and potential for bioactivity. The compound's aminomethyl and carboxamide functional groups enhance its versatility, making it a valuable intermediate in drug discovery and material science applications.

The growing interest in bicyclic compounds like 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide stems from their ability to mimic natural product architectures. Researchers are exploring its role in modulating protein-protein interactions (PPIs), a hot topic in drug development. PPIs are notoriously difficult to target, but rigid scaffolds like this compound offer promising solutions. Recent studies highlight its potential in designing small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the 2-oxabicyclo[2.1.1]hexane core presents intriguing challenges. Its strained ring system requires innovative strategies for functionalization, a subject frequently searched in academic and industrial forums. The compound's CAS No. 2260933-23-9 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry workflows. Optimizing its synthesis could streamline production of derivatives for high-throughput screening.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are investigating solvent-free or catalytic methods to synthesize its framework, aligning with the demand for sustainable chemical processes. The carboxamide moiety, in particular, offers opportunities for biobased derivatization, a trending topic in circular economy initiatives for the chemical industry.

In material science, the compound's rigid structure is being evaluated for polymeric applications. Its ability to introduce controlled stereochemistry makes it attractive for designing high-performance polymers with tailored thermal and mechanical properties. Patent analyses reveal growing IP activity around similar bicyclic structures, suggesting commercial potential for CAS No. 2260933-23-9 in advanced materials.

Analytical characterization of 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide presents unique opportunities for method development. Advanced techniques like cryo-EM and NMR crystallography are being employed to study its conformational behavior—a frequent search topic among analytical chemists. These studies contribute to the broader understanding of molecular recognition principles in complex systems.

The compound's stability profile is another area of active investigation. Preliminary data suggests the 2-oxabicyclo[2.1.1]hexane core demonstrates surprising metabolic stability compared to similar frameworks. This property is highly sought after in prodrug design and formulation science, addressing common queries about improving drug half-lives.

Emerging computational approaches are being applied to predict the behavior of 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide derivatives. Machine learning models trained on similar bicyclic compounds show promise in accelerating the discovery of novel applications. This intersects with the booming interest in AI-assisted chemistry, a dominant theme in recent scientific literature.

Regulatory aspects of this compound are also coming into focus. While not classified as hazardous, proper handling protocols for aminomethyl-containing compounds are frequently discussed in laboratory safety forums. The scientific community emphasizes responsible research practices when working with such intermediates.

Looking forward, the unique spatial arrangement of 1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide positions it as a compelling case study in three-dimensional chemistry. As the field moves beyond flat aromatic systems, this compound exemplifies the advantages of three-dimensional molecular complexity in addressing modern scientific challenges.